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Compound of Interest

Compound Name: 4-Methylanisole-d4

Cat. No.: B1428312 Get Quote

The proper disposal of 4-Methylanisole-d4, a deuterated analog of 4-methylanisole, is critical

for ensuring laboratory safety and environmental protection. As with its non-deuterated

counterpart, this compound is classified as a hazardous substance, necessitating specific

handling and disposal protocols. Adherence to these procedures minimizes risks to personnel

and prevents environmental contamination.

Key Physical and Chemical Properties
Understanding the properties of 4-Methylanisole-d4 is the first step in its safe management.

The following table summarizes its key characteristics.
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Property Value

Appearance Clear, colorless liquid

Boiling Point 175-176 °C (for non-deuterated)

Density 0.973 g/mL at 25 °C (for non-deuterated)

Hazards Flammable liquid and vapor[1][2][3]

Harmful if swallowed[4]

Causes skin irritation

Suspected of damaging fertility or the unborn

child

Harmful to aquatic life with long-lasting effects

Disposal Procedures
The disposal of 4-Methylanisole-d4 must comply with all federal, state, and local regulations. It

should be treated as hazardous waste and disposed of through an approved waste disposal

plant.

Step 1: Waste Collection

Collect all waste containing 4-Methylanisole-d4, including residues and contaminated

materials, in a designated and properly labeled hazardous waste container.

The container should be compatible with the chemical and kept tightly closed in a cool, dry,

and well-ventilated area, away from heat, sparks, and open flames.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Step 2: Spill Management

In the event of a spill, immediate action is required to contain and clean up the material safely.
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Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the area, as 4-Methylanisole-
d4 is flammable.

Containment: Use an inert absorbent material, such as vermiculite, sand, or earth, to contain

the spill. Do not use combustible materials.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, collecting all

cleaning materials as hazardous waste.

Step 3: Disposal of Empty Containers

Empty containers that held 4-Methylanisole-d4 must also be treated as hazardous waste.

Thoroughly empty the container of all contents.

The first rinse of the container must be collected and disposed of as hazardous waste.

For containers that held highly toxic chemicals, the first three rinses must be collected as

hazardous waste.

After proper rinsing, deface the label and dispose of the container as directed by your

institution's EHS guidelines.

Step 4: Arrange for Professional Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the collected waste.

Ensure all waste is properly packaged and labeled according to regulatory requirements

before pickup.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Methylanisole-d4.
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Waste Characterization

Disposal Actions

Final Disposal

4-Methylanisole-d4 Waste Generated

Is it waste product or contaminated material?

Is it a spill?

Is it an empty container?

No

Contain with inert absorbent
(e.g., vermiculite, sand)

Yes

Triple rinse container

Yes

Collect in a labeled hazardous waste container

No

No

Yes

Collect using non-sparking tools Collect first rinse as hazardous waste

Store in a cool, dry, well-ventilated area

Contact EHS for pickup and disposal

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-Methylanisole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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